Cas no 553-21-9 (Costunolide)

Costunolide ((+) -costunolide) is a natural sesquiterpene lactone, which has the characteristics of antioxidant \ anti-inflammatory \ anti allergic \ bone remodeling \ neuroprotection \ promoting hair growth \ anti-cancer and anti diabetes Costunolide can induce breast cancer cell cycle arrest and apoptosis

Costunolide structure

Product Name:Costunolide

CAS No:553-21-9

Molecular Formula:C₁₅H₂₀O₂

Molecular Weight:232.32

MDL:MFCD00210262

CID:38287

PubChem ID:354335714

Costunolide Properties

Names and Identifiers

- Costunolide
- (3AS,6E,10E,11AR)-3A,4,5,8,9,11A-HEXAHYDRO-6,10-DIMETHYL-3-METHYLENE-CYCLODECA[B]FURAN-2(3H)-ONE
- (e,e)-6-alpha-hydroxygermacra-1(10),4,11(13)-trien-12-oicacidgamma-lactone
- costunolid
- germacra-1(10),4,11(13)-trien-12-oicacid,6-alpha-hydroxy-,gamma-lactone,(e,
- Cyclodeca[b]furan-2(3H)-one, 3a,4,5,8,9,11a-hexahydro-6,10-dimethyl-3- methylene-, [3aS-(3aR*,6E,10E,11aS*)]-
- CUSTUNOLIDE
- (3aS,6E,10E,11aR)-6,10-Dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[d]furan-2-one
- COSTUNDIDE
- Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-
- hexahydro-6,10-dimethyl-3-methylene-,(3aS,6E,10E,11aR)-
- (3aS,6E,10E)-3-Methylene-6,10-dimethyl-2,3,3aβ,4,5,8,9,11aα-octahydrocyclodeca[b]furan-2-one
- (3aS,6E,10E)-3aβ,4,5,8,9,11aβ-Hexahydro-6,10-dimethyl-3-methylenecyclodeca[b]furan-2(3H)-one
- (+)-Costunolide
- Costulide
- Costunlide
- Costus lactone
- NSC 106404
- (3aS,6E,10E,11aR)-6,10-Dimethyl-3-methylene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one
- [ "" ]
- HMS3269I17
- MFCD00210262
- (10S,1R)-3,7-dimethyl-11-methylene-13-oxabicyclo[8.3.0]trideca-2,6-dien-12-one
- NS00066990
- BRD-K26833429-001-01-0
- EX-A5462
- (3aS,6E,10E,11aR)-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one
- C09382
- NSC106404
- CHEBI:3900
- NCGC00381718-02
- AS-17708
- (E,E)-6-alpha-Hydroxygermacra-1(10),4,11(13)-trien-12-oic acid gamma-lactone
- CHEMBL86416
- BDBM50411242
- AKOS015969714
- (3aS,6E,10E,11aR)-6,10-dimethyl-3-methylene-3,3a,4,5,8,9-hexahydrocyclodeca[b]furan-2(11aH)-one
- (3aS,6E,10E,11aR)-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
- (E,E)-germacra-1(10),4,11(13)-trien-12-oic acid, 6-alpha-hydroxy-gamma-lactone
- HMS3413B19
- (3aS,6E,10E,11aR)-6,10-dimethyl-3-methylene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
- melampolide
- CS-1487
- SCHEMBL92714
- AC-28334
- 553-21-9
- Cyclodeca[b]furan-2(3H)-one, 3a,4,5,8,9,11a-hexahydro-6,10-dimethyl-3-methylene-, (3aS,6E,10E,11aR)-
- Q5175227
- (3aS,6E,10E)-3-Methylene-6,10-dimethyl-2,3,3abeta,4,5,8,9,11aalpha-octahydrocyclodeca[b]furan-2-one
- HMS3677B19
- Costunolide, >=97% (HPLC)
- Costunolide,(S)
- AKOS015840065
- HY-N0036
- C2921
- SCHEMBL17005796
- CHEMBL190377
- Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aS,6E,10E,11aR)-
- (3aS,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
- 125514-73-0
- (3aS,6Z,10E,11aR)-6,10-dimethyl-3-methylene-3,3a,4,5,8,9-hexahydrocyclodeca[b]furan-2(11aH)-one
- AKOS037623616
- (3As,6E,10E,11aS)-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
- (+)-Costunolide; Costus lactone
- 6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
- HMS3651I07
- NCGC00167740-01
- CHEMBL3193163
- 6,10-dimethyl-3-methylene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
- (+)-costunolide\\, Costunolid
- BRD-K26833429-001-02-8
- C15H20O2
- BRD-K26833429-001-03-6
- +Expand
- MDL： MFCD00210262
- InChIKey： HRYLQFBHBWLLLL-AHNJNIBGSA-N
- Inchi： InChI=1S/C15H20O2/c1-10-5-4-6-11(2)9-14-13(8-7-10)12(3)15(16)17-14/h5,9,13-14H,3-4,6-8H2,1-2H3/b10-5+,11-9+/t13-,14+/m0/s1
- SMILES： O=C(O[C@@]1([H])[C@@]2([H])CC/C(C)=C/CC/C(C)=C/1)C2=C

Computed Properties

Exact Mass: 232.14633g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 232.14633g/mol
Monoisotopic Mass: 232.14633g/mol
Topological Polar Surface Area: 26.3Å²
Heavy Atom Count: 17
Complexity: 401
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 232.32

Experimental Properties

LogP: 3.55080
PSA: 26.30000
Refractive Index: 1.519
Boiling Point: 385.4±42.0℃ at 760 mmHg
Melting Point: 106°C(lit.)
Vapor Pressure: 0.0 ± 0.9 mmHg at 25 ° C
Flash Point: 162.0±25.3 °C
Solubility: DMSO: soluble10mg/mL (clear solution)
Color/Form: Cryst.
λmax: 225(lit.)
Density: 1.0300

Costunolide Security Information

Symbol: GHS07
RTECS：LY4270000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26
Packing Group：III
Packing Group：III
Risk Phrases：R22; R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：2811
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning

Costunolide Customs Data

HS CODE：29322090

Costunolide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IABU-1mg	Cyclodeca[b]furan-2(3H)-one,3a,4,5,8,9,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aS,6E,10E,11aR)-	553-21-9	98%	1mg	$7.00	2024-04-29
A2B Chem LLC	AI52394-1mg	Costunolide	553-21-9	98%	1mg	$6.00	2024-04-19
abcr	AB249020-25 mg	Costunolide; .	553-21-9		25 mg	€190.70	2023-07-20
Ambeed	A496529-1mg	(3aS,6E,10E,11aR)-6,10-Dimethyl-3-methylene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one	553-21-9	98%	1mg	$8.0	2024-07-18
ChemFaces	CFN98928-20mg	Costunolide	553-21-9	>=98%	20mg	$40
ChemScence	CS-1487-5mg	Costunolide	553-21-9	99.97%	5mg	$72.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0401-100mg	Costunolide	553-21-9	98%	100mg	$96	2023-09-20
ChromaDex Standards	ASB-00003825-010-10mg	COSTUNOLIDE	553-21-9	%	10mg	$245.00
DC Chemicals	DCM-022-20 mg	costunolide	553-21-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-N0036-10mM*1mLinDMSO	Costunolide	553-21-9	99.97%	10mM*1mLinDMSO	￥614	2023-07-26

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

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Tomoya Mashiko,Yuta Nakazato,Yuta Katsumura,Akihiko Kasamatsu,Shinya Adachi,Shogo Kamo,Akinobu Matsuzawa,Kazuyuki Sugita Org. Biomol. Chem., 2021,19, 5127-5132
3. A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand

Brigitte Bibal,Bernard Tinant,Jean-Paul Declercq,Jean-Pierre Dutasta Chem. Commun., 2002, 432-433
4. Synthesis and thermal responsiveness of self-assembled gold nanoclusters†

Shenqiang Ren,Sung-Keun Lim,Silvija Gradečak Chem. Commun., 2010,46, 6246-6248
5. Competitive or sequential reaction of an electrophilic terminal phosphinidene metal(0) complex with allyl halides? [2+1]-cycloaddition vs. C–X bond insertion†

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6. A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†

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7. Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†

Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707
8. Metabonomic analysis of mouse urine by liquid-chromatography-time of flight mass spectrometry (LC-TOFMS): detection of strain, diurnal and gender differences

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Yinghua Niu,Weiqiang Lv,Xingzhi Zhou,Weirong Huo,Luhan Ye,Weidong He RSC Adv., 2016,6, 62052-62061

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